Cas no 79428-75-4 (Thiophene, 3-(2-methylpropyl)-)
79428-75-4 structure
Product Name:Thiophene, 3-(2-methylpropyl)-
CAS No:79428-75-4
MF:C8H12S
MW:140.245881080627
CID:2802365
PubChem ID:11815903
Update Time:2025-04-21
Thiophene, 3-(2-methylpropyl)- Chemical and Physical Properties
Names and Identifiers
-
- DTXCID90424231
- DTXSID00473417
- Thiophene, 3-(2-methylpropyl)-
- SCHEMBL680803
- 79428-75-4
-
- Inchi： 1S/C8H12S/c1-7(2)5-8-3-4-9-6-8/h3-4,6-7H,5H2,1-2H3
- InChI Key： MTBRVYIVDKZBSY-UHFFFAOYSA-N
- SMILES： S1C=CC(=C1)CC(C)C
Computed Properties
- Exact Mass: 140.06597156g/mol
- Monoisotopic Mass: 140.06597156g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 78.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 28.2Ų
Thiophene, 3-(2-methylpropyl)- Related Literature
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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